Cas no 126266-78-2 (1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-)

• Product Name: 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-
• CAS No: 126266-78-2
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 155808
• PubChem ID: 3079638
• Update Time: 2025-04-19

1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(1,3-benzodioxol-5-yl)-3-phenyl-
• 1-(1,3-benzodioxol-5-yl)-3-phenylpropan-1-one
• 1-benzo[1,3]dioxol-5-yl-3-phenyl-propan-1-one
• 1-(1,3-Benzodioxol-5-yl)-3-phenyl-2-propanone
• 1-(benzo[d][1,3]dioxol-5-yl)-3-phenylpropan-1-one
• 2-Propanone, 1-(1,3-benzodioxol-5-yl)-3-phenyl-
• AC1MITU5
• ACMC-1C941
• AG-D-55183
• BRN 4194010
• CTK4B5086
• DTXSID80155128
• 126266-78-2

• Inchi： 1S/C16H14O3/c17-14(8-6-12-4-2-1-3-5-12)13-7-9-15-16(10-13)19-11-18-15/h1-5,7,9-10H,6,8,11H2
• InChI Key： KWERTVJSMBTGIA-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.3

Experimental Properties

• Density: 1.214
• Boiling Point: 437°Cat760mmHg
• Flash Point: 210°C
• Refractive Index: 1.599
• PSA: 35.53